methyl {[3-(1-benzofuran-2-yl)-6-butyl-4-oxo-4H-chromen-7-yl]oxy}acetate

• IUPAC Name: methyl 2-[3-(1-benzofuran-2-yl)-6-butyl-4-oxochromen-7-yl]oxyacetate
• InChI: InChI=1S/C24H22O6/c1-3-4-7-15-10-17-21(12-20(15)29-14-23(25)27-2)28-13-18(24(17)26)22-11-16-8-5-6-9-19(16)30-22/h5-6,8-13H,3-4,7,14H2,1-2H3
• InChI Key: MXDFHFQLHKKIKB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC2=C(C=C1OCC(=O)OC)OC=C(C2=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C24H22O6
• Molecular Weight: 406.4 g/mol

Description

Benzofuran derivatives are of significant interest due to their diverse biological activities and potential applications in medicinal chemistry. The synthesis and characterization of these compounds involve various chemical reactions, leading to a range of physical and chemical properties that can be tuned for specific applications.

Synthesis Analysis

The synthesis of benzofuran derivatives often involves the oxidation of related sulfanyl compounds using agents like 3-chloroperoxybenzoic acid. This process leads to the formation of compounds with the methylsulfinyl substituent, demonstrating the versatility of synthetic routes for creating complex molecules (Choi et al., 2009).

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of aromatic π–π interactions and C—H…π interactions, contributing to the stability of the crystal structure. Such interactions play a crucial role in determining the overall shape and reactivity of the molecules (Choi et al., 2008).

Chemical Reactions and Properties

Benzofuran derivatives undergo various chemical reactions, including ring-opening and ring-closure, leading to a wide range of functionalized products. The reactivity of these compounds is influenced by their structural features, such as the position of the methylsulfinyl group and the presence of aromatic systems (Halim & Ibrahim, 2022).

Future Directions

Benzofuran compounds, including “methyl {[3-(1-benzofuran-2-yl)-6-butyl-4-oxo-4H-chromen-7-yl]oxy}acetate”, have potential applications in many aspects due to their biological activities. They have attracted the attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. Future research may focus on the development of promising compounds with target therapy potentials and little side effects.